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Compound of Interest

Compound Name: Ethyl 2-cyano-3,3-diphenylacrylate

Cat. No.: B1671707 Get Quote

An In-depth Technical Guide to the Health and Safety of Ethyl 2-cyano-3,3-diphenylacrylate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-cyano-3,3-diphenylacrylate, also known as Etocrylene, is an organic compound

utilized primarily as a UV absorber and stabilizer in various industrial and cosmetic

applications.[1] Its efficacy in absorbing UV radiation has led to its incorporation in sunscreens,

plastics, coatings, and other materials to prevent photodegradation.[1][2] A comprehensive

understanding of its health and safety profile is paramount for professionals handling this

chemical in research and development settings. This guide provides an in-depth overview of

the available health and safety information for Ethyl 2-cyano-3,3-diphenylacrylate, including

its physicochemical properties, toxicological profile, safe handling procedures, and relevant

experimental protocols.

Physicochemical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of a robust safety assessment. The key properties of Ethyl 2-cyano-3,3-diphenylacrylate are

summarized in the table below.
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Property Value Reference

Chemical Formula C₁₈H₁₅NO₂ [3]

Molecular Weight 277.32 g/mol [3]

CAS Number 5232-99-5 [3]

Appearance
White to off-white crystalline

powder/solid
[1][3]

Melting Point 97-99 °C [3]

Boiling Point 174 °C at 0.2 mmHg

log Pow (Octanol/Water

Partition Coefficient)
4.249 [3]

Water Solubility Insoluble [3]

Toxicological Profile
The toxicological data for Ethyl 2-cyano-3,3-diphenylacrylate is not as extensive as for some

other industrial chemicals. Much of the available data is derived from studies on the structurally

similar compound, 2-ethylhexyl 2-cyano-3,3-diphenylacrylate (Octocrylene). While this

information provides valuable insights, it should be interpreted with caution as the toxicological

profiles may not be identical.

Acute Toxicity
Specific LD50 (median lethal dose) values for Ethyl 2-cyano-3,3-diphenylacrylate through

oral, dermal, or inhalation routes were not found in the reviewed literature. Safety Data Sheets

for the compound often state "No data available" for acute toxicity endpoints.[4]

Skin and Eye Irritation
Safety Data Sheets indicate that Ethyl 2-cyano-3,3-diphenylacrylate may cause skin and

serious eye irritation.[5]

Endocrine Disruption
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Of significant note for researchers and drug development professionals is the potential for

endocrine-disrupting activity. An in vitro study investigating the estrogenic activity of various UV

absorbers found that Ethyl 2-cyano-3,3-diphenylacrylate (referred to as etocrylene) exhibited

positive results in an MCF-7 cell proliferation assay.[6] The study suggested that the observed

cell proliferation was mediated through the estrogen receptor (ER), as the effect was

diminished by the presence of an ER antagonist.[6] This indicates that Ethyl 2-cyano-3,3-
diphenylacrylate may act as a xenoestrogen.

Genotoxicity and Carcinogenicity
No definitive studies on the genotoxicity or carcinogenicity of Ethyl 2-cyano-3,3-
diphenylacrylate were identified. One Safety Data Sheet notes that no component of the

product present at levels greater than or equal to 0.1% is identified as a probable, possible, or

confirmed human carcinogen by IARC.[4]

Aquatic Toxicity
While specific LC50 or EC50 values for Ethyl 2-cyano-3,3-diphenylacrylate were not found,

the compound is recognized as being potentially toxic to aquatic life with long-lasting effects.[7]

Experimental Protocols
For key toxicological endpoints, standardized experimental protocols, such as those

established by the Organisation for Economic Co-operation and Development (OECD), are

employed. Below are detailed methodologies for relevant assays.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD 439)
This test method is used to predict the skin irritation potential of a chemical.[8][9]

Principle: The test chemical is applied topically to a three-dimensional reconstructed human

epidermis (RhE) model.[10][11] The model consists of non-transformed, human-derived

epidermal keratinocytes cultured to form a multilayered, differentiated model of the human

epidermis.[10] Chemical-induced cytotoxicity is measured by the enzymatic conversion of

the vital dye MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a blue
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formazan salt, which is quantified after extraction from the tissue.[8][9] A reduction in cell

viability below a defined threshold indicates that the substance is an irritant.[9][11]

Procedure:

RhE tissues are pre-incubated to ensure tissue integrity.

The test chemical is applied to the surface of the RhE tissue.

After a defined exposure period, the chemical is removed by washing.

The tissues are incubated with MTT solution.

The formazan dye is extracted from the tissues.

The optical density of the extracted formazan is measured spectrophotometrically.

Cell viability is calculated relative to negative controls.

Interpretation: A mean tissue viability of ≤ 50% classifies the test chemical as an irritant (UN

GHS Category 2).[9]

Daphnia sp. Acute Immobilisation Test (OECD 202)
This test is designed to determine the acute toxicity of a substance to aquatic invertebrates.[3]

[12]

Principle: Young daphnids (Daphnia magna), less than 24 hours old, are exposed to the test

substance in a graded series of concentrations for 48 hours.[13][14] The endpoint is the

immobilization of the daphnids, defined as the inability to swim within 15 seconds after gentle

agitation of the test vessel.[3][15] The results are used to calculate the EC50, the

concentration that immobilizes 50% of the daphnids.[12][15]

Procedure:

A range of at least five test concentrations is prepared.
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Daphnids are introduced into the test vessels containing the different concentrations of the

test substance.

The vessels are maintained under controlled conditions of temperature and light for 48

hours.[14]

The number of immobilized daphnids is recorded at 24 and 48 hours.[13]

The EC50 at 48 hours is calculated using appropriate statistical methods.[14]

Fish, Acute Toxicity Test (OECD 203)
This test evaluates the acute lethal toxicity of a substance to fish.[7][16][17]

Principle: Fish of a recommended species are exposed to the test substance, typically for 96

hours.[16][17] Mortalities are recorded at 24, 48, 72, and 96 hours, and the concentration

that is lethal to 50% of the fish (LC50) is determined.[16][17]

Procedure:

A geometric series of at least five concentrations of the test substance is prepared.[17]

Fish are introduced into the test chambers containing the different concentrations.

The test is conducted under controlled conditions of temperature, light, and dissolved

oxygen.

Mortality is observed and recorded at specified intervals over the 96-hour period.[16]

The LC50 and its confidence limits are calculated at the end of the exposure period.[7]

Visualizations
Signaling Pathway: Potential Endocrine Disruption
Given the evidence for in vitro estrogenic activity, the following diagram illustrates a simplified,

hypothetical signaling pathway for an estrogen receptor agonist.
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Caption: Hypothetical signaling pathway for estrogen receptor agonism by Etocrylene.

Experimental Workflow: Chemical Spill Response
The following workflow outlines the general procedure for responding to a chemical spill of

Ethyl 2-cyano-3,3-diphenylacrylate.
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Caption: General workflow for responding to a chemical spill.
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Logical Relationships: Personal Protective Equipment
(PPE)
This diagram illustrates the logical relationship for selecting appropriate PPE when handling

Ethyl 2-cyano-3,3-diphenylacrylate.

Required Personal Protective Equipment

Handling Ethyl
2-cyano-3,3-diphenylacrylate

Eye/Face Protection
(Safety glasses with side-shields

or goggles)

Hand Protection
(Chemical-resistant gloves,

e.g., Nitrile rubber)

Body Protection
(Lab coat or impervious clothing)

Respiratory Protection
(Use in a well-ventilated area.

If dust is generated, use a
particulate respirator, e.g., N95)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling the compound.

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure a safe working environment.

Handling:

Use in a well-ventilated area or with local exhaust ventilation.

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Do not eat, drink, or smoke when using this product.[3]

Wash hands and any exposed skin thoroughly after handling.[3]
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Storage:

Keep the container tightly closed in a dry and well-ventilated place.[3]

Store in a cool place.[3]

First Aid Measures
In the event of exposure, the following first aid measures should be taken:

Inhalation: If breathed in, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician.

Skin Contact: Wash off with soap and plenty of water. Consult a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[3]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.

Disposal Considerations
Dispose of surplus and non-recyclable solutions to a licensed disposal company.[3] Material

should not be allowed to enter drains or water courses. Waste materials must be disposed of in

accordance with local, state, and federal regulations.

Conclusion
Ethyl 2-cyano-3,3-diphenylacrylate is a valuable industrial chemical with a manageable

health and safety profile when handled with appropriate precautions. The primary hazards

appear to be skin and eye irritation, with a notable potential for endocrine disruption based on

in vitro evidence. Researchers, scientists, and drug development professionals should adhere

to the safe handling and storage guidelines outlined in this document and wear the

recommended personal protective equipment to minimize the risk of exposure. Further

research is warranted to fully elucidate the toxicological profile of this compound, particularly

concerning its in vivo toxicity and potential long-term health effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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